Cas no 4442-53-9 (2,3-Dihydro-1,4-benzodioxine-5-carboxylic acid)
2,3-Dihydro-1,4-benzodioxine-5-carboxylic acid is a versatile organic compound characterized by its aromatic structure and carboxylic acid functional group. It offers significant advantages in chemical synthesis, particularly for the preparation of pharmaceuticals and fine chemicals. Its unique aromatic and acidic properties enable efficient participation in various reactions, including esterification, amidation, and nucleophilic addition, making it a valuable intermediate in the synthesis of biologically active molecules.
4442-53-9 structure
Product Name:2,3-Dihydro-1,4-benzodioxine-5-carboxylic acid
CAS No:4442-53-9
MF:C9H8O4
MW:180.157423019409
MDL:MFCD00239415
CID:45065
PubChem ID:160870959
Update Time:2025-10-17
2,3-Dihydro-1,4-benzodioxine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Dihydro-1,4-benzodioxine-5-carboxylic acid
- 2,3-Dihydro-benzo[1,4]dioxine-5-carboxylic acid
- 7,10-Dioxabicyclo[4.4.0]deca-1,3,5-triene-2-carboxylic acid
- 2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylic acid
- 1,4-Benzodioxane-5-carboxylic Acid
- 1,4-Benzodioxan-5-carboxylic acid
- 2,3-DIAMINO-4-BROMOPYRIDINE
- 2,3-dihydro-1,4-benzodioxane-5-carboxylic acid
- 2,3-Dihydro-1,4-benzodioxin-5-carboxylic acid
- 2,3-Dihydrobenzo[1,4]dioxine-5-carboxylic acid
- 2,3-Ethylenedioxybenzoic Acid
- 5-Carboxy-2,3-dihydro-1,4-benzodioxin
- 2,3,4a,8a-tetrahydro-1,4-benzodioxin-5-carboxylic acid
- AKOS BBS-00002750
- 5-CARBOXY-1,4-BENZODIOXANE
- PS-4246
- EN300-43357
- VCLSWKVAHAJSFL-UHFFFAOYSA-N
- Q27455442
- 2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylicacid
- Oprea1_569155
- SY002387
- 2,3,4a,8a-tetrahydro-1,4-benzodioxine-5-carboxylic acid;1,4-Benzodioxan-5-carboxylic Acid
- NS00016251
- 4442-53-9
- 1MM53EOJ8A
- 1,4-Benzodioxin-5-carboxylic acid, 2,3-dihydro-
- AC-2648
- A826574
- MFCD00239415
- AM20061168
- SDCCGMLS-0065913.P001
- SCHEMBL251991
- DTXSID90196168
- AKOS000126826
- 2,3-DIHYDROBENZO(B)(1,4)DIOXINE-5-CARBOXYLIC ACID
- STR06783
- BP-12062
- EINECS 224-670-0
- CS-W009014
- 1,4-Benzodioxan-5-carboxylic acid, 98%
- F8889-7531
- UNII-1MM53EOJ8A
- B3864
- 53E
- FT-0601133
- Oprea1_251985
- J-507005
- STK530169
- DB-005066
-
- MDL： MFCD00239415
- Inchi： 1S/C9H8O4/c10-9(11)6-2-1-3-7-8(6)13-5-4-12-7/h1-3H,4-5H2,(H,10,11)
- InChI Key： VCLSWKVAHAJSFL-UHFFFAOYSA-N
- SMILES： O1CCOC2C=CC=C(C(=O)O)C1=2
Computed Properties
- Exact Mass: 180.04200
- Monoisotopic Mass: 180.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.2
Experimental Properties
- Color/Form: Light yellow crystals
- Density: 1.376
- Melting Point: 190.0 to 194.0 deg-C
- Boiling Point: 334.1°C at 760 mmHg
- Flash Point: 139.3℃
- Refractive Index: 1.587
- PSA: 55.76000
- LogP: 1.15600
- Solubility: Not determined
2,3-Dihydro-1,4-benzodioxine-5-carboxylic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36-S37/39-S36/37/38
-
Hazardous Material Identification：
- Safety Term：S26;S37/39
- Risk Phrases：R36/37/38
- Storage Condition：Sealed in dry,Room Temperature
2,3-Dihydro-1,4-benzodioxine-5-carboxylic acid Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,3-Dihydro-1,4-benzodioxine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 015591-1g |
2,3-Dihydrobenzo[1,4]dioxine-5-carboxylic acid |
4442-53-9 | 98% | 1g |
￡10.00 | 2022-02-28 | |
| Fluorochem | 015591-10g |
2,3-Dihydrobenzo[1,4]dioxine-5-carboxylic acid |
4442-53-9 | 98% | 10g |
￡15.00 | 2022-02-28 | |
| Fluorochem | 015591-25g |
2,3-Dihydrobenzo[1,4]dioxine-5-carboxylic acid |
4442-53-9 | 98% | 25g |
￡35.00 | 2022-02-28 | |
| Chemenu | CM112149-100g |
2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylic acid |
4442-53-9 | 97% | 100g |
$*** | 2023-05-30 | |
| Ambeed | A163137-1g |
2,3-Dihydrobenzo[b][1,4]dioxine-5-carboxylic acid |
4442-53-9 | 97% | 1g |
$6.0 | 2024-07-19 | |
| Ambeed | A163137-5g |
2,3-Dihydrobenzo[b][1,4]dioxine-5-carboxylic acid |
4442-53-9 | 97% | 5g |
$12.0 | 2024-07-19 | |
| Ambeed | A163137-10g |
2,3-Dihydrobenzo[b][1,4]dioxine-5-carboxylic acid |
4442-53-9 | 97% | 10g |
$18.0 | 2024-07-19 | |
| Ambeed | A163137-25g |
2,3-Dihydrobenzo[b][1,4]dioxine-5-carboxylic acid |
4442-53-9 | 97% | 25g |
$43.0 | 2024-07-19 | |
| Ambeed | A163137-100g |
2,3-Dihydrobenzo[b][1,4]dioxine-5-carboxylic acid |
4442-53-9 | 97% | 100g |
$167.0 | 2024-07-19 | |
| Apollo Scientific | OR23013-1g |
2,3-Dihydro-1,4-benzodioxine-5-carboxylic acid |
4442-53-9 | 1g |
£15.00 | 2025-02-19 |
2,3-Dihydro-1,4-benzodioxine-5-carboxylic acid Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:4442-53-9)2,3-Dihydro-1,4-benzodioxine-5-carboxylic acid
Order Number:sfd5846
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:4442-53-9)2,3-Dihydro-1,4-benzodioxine-5-carboxylic acid
Order Number:A826574
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:24
Price ($):150.0
Email:sales@amadischem.com
2,3-Dihydro-1,4-benzodioxine-5-carboxylic acid Related Literature
-
Shiguang Li,Guo-Jun Deng,Feifei Yin,Chao-Jun Li,Hang Gong Org. Chem. Front. 2017 4 417
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:4442-53-9)2,3-Dihydro-1,4-benzodioxine-5-carboxylic acid
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:4442-53-9)2,3-Dihydro-1,4-benzodioxine-5-carboxylic acid
Purity:99%
Quantity:100g
Price ($):150.0